5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: (5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-3-ethyl-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H18N2O4S/c1-3-22-19(23)18(11-13-4-9-16-17(10-13)26-12-25-16)27-20(22)21-14-5-7-15(24-2)8-6-14/h4-11H,3,12H2,1-2H3/b18-11-,21-20?
• InChI Key: GTZQBVNSDHVHSG-RYBWPTGJSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC3=C(C=C2)OCO3)/SC1=NC4=CC=C(C=C4)OC
• SMILES: CCN1C(=O)C(=CC2=CC3=C(C=C2)OCO3)SC1=NC4=CC=C(C=C4)OC

Description

5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiazolidinones, which are known to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound exerts its biological activities by interacting with various cellular targets, including enzymes and receptors. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in the regulation of oxidative stress.
Biochemical and Physiological Effects:
The compound 5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to exert various biochemical and physiological effects. For example, the compound has been shown to reduce the levels of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. It has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), in various cell types. Furthermore, the compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The compound 5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high yield and purity. It has also been extensively studied for its potential therapeutic applications, which makes it a potential candidate for further research. However, there are also some limitations associated with the use of this compound in lab experiments. For example, the compound may exhibit cytotoxic effects at high concentrations, which may limit its use in certain types of experiments. Furthermore, the compound may exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on 5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. One potential direction is to investigate the molecular targets and signaling pathways involved in the biological activities of the compound. This could provide insights into the mechanism of action of the compound and identify potential therapeutic targets. Another potential direction is to investigate the pharmacokinetics and pharmacodynamics of the compound in vivo. This could provide information on the absorption, distribution, metabolism, and excretion of the compound, as well as its efficacy and toxicity in animal models. Furthermore, the compound could be modified to improve its pharmacological properties, such as its solubility, bioavailability, and selectivity. Finally, the compound could be tested in clinical trials to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazole with 4-methoxybenzaldehyde in the presence of acetic acid to form the Schiff base, which is then treated with ethyl acetoacetate to yield the final product. The synthesis method has been optimized to obtain a high yield of the compound with high purity.

Scientific Research Applications

The compound 5-(1,3-Benzodioxol-5-ylmethylene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer activities. The compound has been tested against various microorganisms, including bacteria and fungi, and has shown promising results as a potential antimicrobial agent. It has also been shown to possess anti-inflammatory and antioxidant activities, which make it a potential candidate for the treatment of inflammatory and oxidative stress-related diseases. Furthermore, the compound has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.